Cas no 61643-32-1 (4-Isoxazolecarboxamide, N-(2-ethoxyphenyl)-5-methyl-)

• Product Name: 4-Isoxazolecarboxamide, N-(2-ethoxyphenyl)-5-methyl-
• CAS No: 61643-32-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 471657
• PubChem ID: 71393847
• Update Time: 2025-04-19

4-Isoxazolecarboxamide, N-(2-ethoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, N-(2-ethoxyphenyl)-5-methyl-
• N-(2-ethoxyphenyl)-5-methyl-1,2-oxazole-4-carboxamide
• N-(2-Ethoxyphenyl)-5-methylisoxazole-4-carboxamide
• 61643-32-1
• DTXSID20815592
• AKOS027585591

• Inchi： 1S/C13H14N2O3/c1-3-17-12-7-5-4-6-11(12)15-13(16)10-8-14-18-9(10)2/h4-8H,3H2,1-2H3,(H,15,16)
• InChI Key： UIAWNCLALKZFMV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(C1C=NOC=1C)=O

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.36